Cas no 295320-25-1 (Benzyl 2-(3-Hydroxyphenyl)acetate)

• Product Name: Benzyl 2-(3-Hydroxyphenyl)acetate
• CAS No: 295320-25-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD04039768
• CID: 92673
• PubChem ID: 7016416
• Update Time: 2025-10-28

Benzyl 2-(3-Hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-hydroxyphenylacetate
• benzyl 2-(3-hydroxyphenyl)acetate
• (3-Hydroxy-phenyl)-acetic acid benzyl ester
• phenylmethyl 2-(3-hydroxyphenyl)acetate
• ALFOBMRIXXPJLQ-UHFFFAOYSA-N
• SCHEMBL56760
• CS-0335995
• AS-75808
• W-202228
• MFCD04039768
• Benzeneacetic acid, 3-hydroxy-, phenylmethyl ester
• 295320-25-1
• AKOS024318909
• benzyl2-(3-hydroxyphenyl)acetate
• DTXSID70426834
• Benzyl-3-hydroxyphenylacetate
• DB-415894
• G65506
• Benzyl 2-(3-Hydroxyphenyl)acetate

• MDL： MFCD04039768
• Inchi： 1S/C15H14O3/c16-14-8-4-7-13(9-14)10-15(17)18-11-12-5-2-1-3-6-12/h1-9,16H,10-11H2
• InChI Key： ALFOBMRIXXPJLQ-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=C(C=1)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: nothing
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: powder
• Density: 1.203
• Melting Point: 79-81°C
• Boiling Point: 395.5°Cat760mmHg
• Flash Point: 167.6°C
• Refractive Index: 1.596
• PSA: 46.53000
• LogP: 2.67810
• Solubility: Not determined

Benzyl 2-(3-Hydroxyphenyl)acetate Security Information

• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 2-(3-Hydroxyphenyl)acetate

Benzyl 2-(3-Hydroxyphenyl)acetate (CAS No. 295320-25-1): A Comprehensive Overview

Benzyl 2-(3-Hydroxyphenyl)acetate (CAS No. 295320-25-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and fragrance industries. This ester derivative, formed by the reaction of 3-hydroxyphenylacetic acid and benzyl alcohol, exhibits unique chemical properties that make it valuable for various applications. In this article, we delve into the molecular structure, synthesis, applications, and market trends of this compound, while addressing common queries and industry trends.

The molecular formula of Benzyl 2-(3-Hydroxyphenyl)acetate is C₁₅H₁₄O₃, with a molecular weight of 242.27 g/mol. Its structure features a benzyl ester group attached to a 3-hydroxyphenylacetic acid moiety, which contributes to its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). The presence of the hydroxyl group at the meta position of the phenyl ring enhances its reactivity, making it a versatile intermediate in organic synthesis.

One of the most searched questions about Benzyl 2-(3-Hydroxyphenyl)acetate is its role in fragrance formulations. Due to its mild, floral aroma, this compound is often used as a synthetic fragrance ingredient in perfumes, soaps, and lotions. Its stability under varying pH conditions and compatibility with other fragrance compounds make it a preferred choice for perfumers. Additionally, its antimicrobial properties, as highlighted in recent studies, have sparked interest in its potential use in cosmetic preservatives.

In the pharmaceutical sector, Benzyl 2-(3-Hydroxyphenyl)acetate serves as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. Researchers are exploring its derivatives for their potential anti-oxidant and anti-inflammatory effects, aligning with the growing demand for natural and synthetic anti-aging compounds. This trend is particularly relevant given the rising consumer interest in skincare actives and cosmeceuticals.

The synthesis of Benzyl 2-(3-Hydroxyphenyl)acetate typically involves the esterification of 3-hydroxyphenylacetic acid with benzyl alcohol in the presence of a catalyst, such as sulfuric acid or p-toluenesulfonic acid. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes, including enzymatic catalysis and microwave-assisted reactions, which reduce energy consumption and waste generation. These innovations cater to the increasing demand for eco-friendly chemical processes in the industry.

Market analysts note that the demand for Benzyl 2-(3-Hydroxyphenyl)acetate is expected to grow steadily, driven by its applications in personal care products and pharmaceutical intermediates. The compound's compatibility with natural and organic formulations further enhances its appeal, as consumers increasingly prioritize clean-label ingredients. Suppliers are also focusing on improving purity levels (>98%) to meet the stringent requirements of high-end applications.

For researchers and manufacturers, understanding the storage conditions of Benzyl 2-(3-Hydroxyphenyl)acetate is critical. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to prevent degradation. Its shelf life can be extended by using amber glass containers and inert gas purging, which are common practices in the fine chemicals industry.

In conclusion, Benzyl 2-(3-Hydroxyphenyl)acetate (CAS No. 295320-25-1) is a multifaceted compound with broad applications in fragrances, cosmetics, and pharmaceuticals. Its unique chemical properties, coupled with evolving industry trends toward sustainability and clean-label ingredients, position it as a valuable asset in the specialty chemicals market. As research continues to uncover new potentials for this ester, its relevance in both academic and industrial settings is set to expand further.